(4-(6-Methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrobenzo[b]thiophen-2-yl)methanone
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Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a piperazine ring, a benzothiazole ring, and a benzo[b]thiophene ring . It’s part of a class of compounds that have been studied for their potential biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves multi-step procedures. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds were then treated with 1-(2-chloroethyl) piperidine hydrochloride to yield the final derivatives .
Molecular Structure Analysis
The structure of similar compounds has been characterized using various techniques such as IR spectroscopy, 1H NMR, 13C NMR, and mass spectrometry . These techniques provide information about the functional groups present in the molecule and their arrangement.
Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various techniques. The melting point and IR spectra were also reported .
Scientific Research Applications
Antimicrobial Activity
Several studies have synthesized and evaluated compounds with structural components similar to "(4-(6-Methylbenzo[d]thiazol-2-yl)piperazin-1-yl)(5-nitrobenzo[b]thiophen-2-yl)methanone," showing antimicrobial activity. For example, derivatives of thiazole and piperazine have been reported to exhibit moderate to good antimicrobial activity, suggesting that compounds incorporating these moieties might be explored for their potential as antimicrobial agents (Mhaske et al., 2014; Patel et al., 2011).
Antitumor Activity
Research on structurally related compounds has also demonstrated potential antitumor activities. This suggests that investigating similar compounds, including "this compound," for their antitumor properties could be fruitful. Compounds containing thiazole and piperazine units have shown inhibitory effects on various cancer cell lines, indicating their potential in cancer research and therapy (Bhole & Bhusari, 2011).
Dual Antidepressant Action
A study on derivatives incorporating elements similar to the compound of interest showed dual action at 5-HT(1A) serotonin receptors and serotonin transporter, highlighting a potential pathway for developing new antidepressant drugs. This suggests that compounds with similar structural characteristics could be investigated for their effects on neurological pathways and conditions (Silanes et al., 2004).
Anti-Mycobacterial Chemotypes
The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold has been identified as a new anti-mycobacterial chemotype, with several compounds showing promising activity against Mycobacterium tuberculosis. This highlights the potential of such compounds in addressing tuberculosis and possibly other mycobacterial infections (Pancholia et al., 2016).
Future Directions
Properties
IUPAC Name |
[4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(5-nitro-1-benzothiophen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O3S2/c1-13-2-4-16-18(10-13)30-21(22-16)24-8-6-23(7-9-24)20(26)19-12-14-11-15(25(27)28)3-5-17(14)29-19/h2-5,10-12H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSBPIXAYBVFIAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC5=C(S4)C=CC(=C5)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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